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Compound of Interest

Compound Name: P-Menthane-1,2-diol

Cat. No.: B15342277

Chemical Name: 1-methyl-4-propan-2-ylcyclohexane-1,2-diol Synonyms: p-Menthane-1,2-diol,
1-Hydroxyisocarvomenthol Molecular Formula: C10H2002 Molecular Weight: 172.26 g/mol

This compound is a monoterpenoid diol. While some related p-menthane derivatives have
been investigated for biological activities, such as anti-microbial or antioxidant effects, in-depth
research on its specific signaling pathways and extensive drug development protocols are not
readily available in scientific literature. A structurally similar compound, 4-(2-hydroxypropan-2-
yl)-1-methylcyclohexane-1,2-diol, has been reported to have antioxidant and cytoprotective
properties.[1]

In-depth Technical Guide: 3-O-Acetyl-11-keto-[3-
boswellic Acid (AKBA)
Introduction

3-O-Acetyl-11-keto-B-boswellic acid (AKBA) is a pentacyclic triterpenoid derived from the gum
resin of Boswellia serrata and Boswellia carteri trees, commonly known as frankincense.[2][3] It
is recognized as one of the most bioactive constituents of Boswellia extracts. AKBA has
garnered significant attention from the scientific community for its potent anti-inflammatory, anti-
cancer, and anti-arthritic properties.[2][4][5] Its therapeutic potential stems from its ability to
modulate multiple critical signaling pathways involved in inflammation and carcinogenesis.[4][6]
[7] This guide provides a comprehensive technical overview of AKBA's characterization,
including its physicochemical properties, biological activity, and relevant experimental
methodologies.
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Physicochemical Properties

AKBA is a white crystalline powder with limited water solubility but is highly soluble in various
organic solvents like ethanol, methanol, acetonitrile, and DMSO.[8] A summary of its key
physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of AKBA

Property Value References
CAS Number 67416-61-9 [2]

Molecular Formula C32H480s5 [21[81[9]
Molecular Weight 512.72 g/mol [2][8]

30,43)-3-(acetyloxy)-11-oxo-
IUPAC Name ( B3 y Y) [2]
urs-12-en-23-oic acid

Appearance White crystalline powder [8]

UV Amax 208, 249 nm (or 250 nm) [2][10][11]

DMSO: 100 mg/mL DMF: 25
Solubility mg/mL Ethanol: 5 mg/mL [2][3]1[12]
Water: 0.0002815 mg/L (est.)
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Biological Activity and Mechanism of Action

AKBA exhibits a wide range of pharmacological activities, primarily attributed to its ability to
inhibit key inflammatory enzymes and modulate complex signaling networks.

» Anti-Inflammatory Activity: AKBA is a potent, direct, non-redox, and non-competitive inhibitor
of 5-lipoxygenase (5-LOX), a key enzyme in the biosynthesis of pro-inflammatory
leukotrienes.[2][5] It also exerts anti-inflammatory effects by suppressing the NF-kB (nuclear
factor kappa-light-chain-enhancer of activated B cells) signaling pathway, which reduces the
expression of pro-inflammatory cytokines such as TNF-q, IL-1, and IL-6.[4][5]
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e Anti-Cancer Activity: AKBA has demonstrated significant anti-proliferative, pro-apoptotic, and
anti-invasive effects across various cancer cell lines, including glioblastoma, prostate, colon,
and breast cancer.[7][13][14][15] Its mechanisms include arresting the cell cycle, inducing
apoptosis through caspase activation, and inhibiting tumor cell invasion by downregulating
matrix metalloproteinases (MMPs).[14][15] These effects are mediated through the
modulation of several oncogenic signaling pathways.

» Anti-Arthritic Activity: In models of rheumatoid arthritis, AKBA has been shown to reduce
inflammation, paw volume, and joint degradation.[5] It helps preserve the extracellular matrix
by inhibiting enzymes like collagenase and elastase.[5]

Key Signaling Pathways Modulated by AKBA

AKBA's therapeutic effects are a result of its interaction with multiple intracellular signaling
cascades. The diagrams below illustrate some of the most critical pathways.
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Caption: AKBA's anti-inflammatory effect via inhibition of the NF-kB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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